4-Chloro-3-methylphenyl 4-nitrobenzene-1-sulfonate

• IUPAC Name: (4-chloro-3-methylphenyl) 4-nitrobenzenesulfonate
• InChI: InChI=1S/C13H10ClNO5S/c1-9-8-11(4-7-13(9)14)20-21(18,19)12-5-2-10(3-6-12)15(16)17/h2-8H,1H3
• InChI Key: DRRSQCAJYUISHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C13H10ClNO5S
• Molecular Weight: 327.74 g/mol

Description

The compound “4-Chloro-3-methylphenyl 4-nitrobenzene-1-sulfonate” is a derivative of benzene. It contains a benzene ring with chloro, methyl, nitro, and sulfonate substituents. The exact properties and applications of this specific compound are not widely documented in the literature.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the chloro, methyl, nitro, and sulfonate groups onto the benzene ring. The exact synthesis process would depend on the desired positions of these substituents on the benzene ring.

Molecular Structure Analysis

The molecular structure of “4-Chloro-3-methylphenyl 4-nitrobenzene-1-sulfonate” would consist of a benzene ring with the aforementioned substituents. The positions of these substituents would be determined by the numbering of the carbon atoms in the benzene ring.

Chemical Reactions Analysis

The chemical reactions involving “4-Chloro-3-methylphenyl 4-nitrobenzene-1-sulfonate” would depend on the specific conditions and reactants present. For instance, it could undergo nucleophilic aromatic substitution reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Chloro-3-methylphenyl 4-nitrobenzene-1-sulfonate” would depend on the specific structure of the compound. Factors such as the positions and types of substituents on the benzene ring would influence properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action for reactions involving “4-Chloro-3-methylphenyl 4-nitrobenzene-1-sulfonate” would depend on the specific reaction. For example, in a nucleophilic aromatic substitution reaction, a nucleophile would attack the benzene ring, leading to the substitution of one of the substituents.

Safety and Hazards

As with any chemical compound, handling “4-Chloro-3-methylphenyl 4-nitrobenzene-1-sulfonate” would require appropriate safety measures. Potential hazards could include reactivity with other chemicals, toxicity, and environmental impact.

Future Directions

The future directions for research on “4-Chloro-3-methylphenyl 4-nitrobenzene-1-sulfonate” could include exploring its potential applications, studying its reactivity under various conditions, and developing safer and more efficient methods for its synthesis.